(3-Bromo-2,6-dimethylphenyl)methanol

• Molecular Formula: C9H11BrO
• Molecular Weight: 215.09 g/mol
• IUPAC Name: (3-bromo-2,6-dimethylphenyl)methanol
• InChI: InChI=1S/C9H11BrO/c1-6-3-4-9(10)7(2)8(6)5-11/h3-4,11H,5H2,1-2H3
• InChI Key: ZPRRITVUFUMJMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)Br)C)CO

Description

(3-Bromo-2,6-dimethylphenyl)methanol is a brominated aromatic alcohol with a hydroxymethyl (-CH$2$OH) group attached to a benzene ring substituted with a bromine atom at position 3 and methyl groups at positions 2 and 6. Its molecular formula is C$9$H$_{11}$BrO, and its molecular weight is 215.09 g/mol. The compound’s structure combines electron-withdrawing (bromo) and electron-donating (methyl) groups, influencing its electronic properties and reactivity. The hydroxymethyl group enables hydrogen bonding, affecting solubility and interaction with biological targets.

Comparison with Similar Compounds

(3-Bromo-2,6-difluorophenyl)methanol

• Molecular Formula : C$7$H$5$BrF$_2$O
• Molecular Weight : 223.02 g/mol
• Key Differences: Fluorine atoms replace methyl groups at positions 2 and 6. Lower molecular weight and steric bulk compared to the dimethyl analog.
• Applications : Used in industrial and scientific research; safety data highlights precautions for handling (H302, H319 hazards) .

N-(3-Bromo-2,6-dimethylphenyl)-5-methyl-oxazole-3-carboxamide

• Molecular Formula : C${13}$H${13}$BrN$2$O$2$
• Molecular Weight : 309.16 g/mol
• Key Differences: Incorporates an oxazole-carboxamide moiety, enhancing hydrogen-bonding capacity and bioactivity.
• Synthesis : Prepared via coupling reactions, with purity confirmed by NMR .

4,6-Dibromo-2,3-dimethylphenol

• Molecular Formula : C$8$H$8$Br$_2$O
• Molecular Weight : 296.96 g/mol
• Key Differences: Two bromine atoms (positions 4 and 6) and a phenolic -OH group. Exhibits Br···Br interactions (3.362 Å) and O-H···O hydrogen bonding, influencing crystal packing and solubility. Phenolic group confers acidity (pKa ~10), unlike the neutral hydroxymethyl in the target compound.
• Applications : Used in materials science for designing supramolecular architectures .

3-Bromo Lidocaine-d5

• Molecular Formula : C${14}$H${16}$D$5$BrN$2$O
• Molecular Weight : 318.26 g/mol
• Key Differences :
  • Deuterated analog of lidocaine with a 3-bromo-2,6-dimethylphenyl group.
  • Tertiary amine and amide functionalities enable local anesthetic properties.
  • Deuterium incorporation aids in metabolic stability studies.
• Applications : Research tool for pharmacokinetic and pharmacodynamic studies .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Properties/Applications	Reference
(3-Bromo-2,6-dimethylphenyl)methanol	C$9$H${11}$BrO	215.09	Methanol, Br, 2 Me	Synthesis intermediate, hydrogen bonding	-
(3-Bromo-2,6-difluorophenyl)methanol	C$7$H$5$BrF$_2$O	223.02	Methanol, Br, 2 F	High reactivity, industrial research
N-(3-Bromo-2,6-dimethylphenyl)-5-methyl-oxazole-3-carboxamide	C${13}$H${13}$BrN$2$O$2$	309.16	Amide, oxazole, Br, 2 Me	Drug design, bioactivity
4,6-Dibromo-2,3-dimethylphenol	C$8$H$8$Br$_2$O	296.96	Phenol, 2 Br, 2 Me	Supramolecular materials, acidity
3-Bromo Lidocaine-d5	C${14}$H${16}$D$5$BrN$2$O	318.26	Amide, tertiary amine, Br, 2 Me	Pharmacological research